Cas no 2402789-03-9 ((3Ar,6aR)-6a-ethynyl-3a-fluoro-1,2,3,4,5,6-hexahydrocyclopenta[c]pyrrole;hydrochloride)

• Product Name: (3Ar,6aR)-6a-ethynyl-3a-fluoro-1,2,3,4,5,6-hexahydrocyclopenta[c]pyrrole;hydrochloride
• CAS No: 2402789-03-9
• MF: C₉H₁₃ClFN
• MW: 189.657624959946
• CID: 6236797
• PubChem ID: 145915459
• Update Time: 2024-01-06

(3Ar,6aR)-6a-ethynyl-3a-fluoro-1,2,3,4,5,6-hexahydrocyclopenta[c]pyrrole;hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,6aR)-3a-ethynyl-6a-fluoro-octahydrocyclopenta[c]pyrrole hydrochloride
• EN300-7466636
• (3Ar,6aR)-6a-ethynyl-3a-fluoro-1,2,3,4,5,6-hexahydrocyclopenta[c]pyrrole;hydrochloride
• (3AR,6aR)-3a-ethynyl-6a-fluorooctahydrocyclopenta[c]pyrrole hydrochloride
• 2402789-03-9

• Inchi： 1S/C9H12FN.ClH/c1-2-8-4-3-5-9(8,10)7-11-6-8;/h1,11H,3-7H2;1H/t8-,9-;/m0./s1
• InChI Key： PDJHVEQSYPCNHU-OZZZDHQUSA-N
• SMILES： Cl.F[C@@]12CNC[C@]1(C#C)CCC2

Computed Properties

• Exact Mass: 189.0720553g/mol
• Monoisotopic Mass: 189.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų